![molecular formula C15H19F2N3O2 B5974263 4-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-4-oxobutanamide](/img/structure/B5974263.png)
4-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-4-oxobutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-4-oxobutanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the piperidine family of compounds and is commonly referred to as DFP-10825.
Scientific Research Applications
DFP-10825 has been used in various scientific research studies due to its ability to modulate certain biological pathways. It has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use as an anti-cancer agent and as a tool for studying the function of certain ion channels.
Mechanism of Action
The exact mechanism of action of DFP-10825 is not fully understood. However, it is believed to function as a modulator of certain ion channels and receptors in the brain. It has been shown to increase the activity of nicotinic acetylcholine receptors and to inhibit the activity of voltage-gated sodium channels. These effects may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
DFP-10825 has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and acetylcholine in the brain, which may contribute to its potential use in the treatment of neurological disorders. Additionally, it has been shown to inhibit the growth of cancer cells in vitro, suggesting potential anti-cancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using DFP-10825 in lab experiments is its ability to modulate specific ion channels and receptors, which allows for the study of their function. Additionally, its synthesis method has been optimized to produce high yields of pure product, making it readily available for research. However, limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
Future research on DFP-10825 could focus on its potential therapeutic applications in neurological disorders and cancer. Additionally, further studies could investigate its mechanism of action and potential toxicity, as well as its effects on other biological pathways. The development of more efficient synthesis methods could also facilitate its use in scientific research.
Synthesis Methods
The synthesis of 4-{3-[(3,4-difluorophenyl)amino]-1-piperidinyl}-4-oxobutanamide involves the reaction of 3,4-difluoroaniline with 1-piperidinylacetyl chloride, followed by the addition of 4-oxobutanoyl chloride. The resulting product is then purified using various chromatographic techniques to obtain the final compound. This synthesis method has been optimized to produce high yields of pure product.
properties
IUPAC Name |
4-[3-(3,4-difluoroanilino)piperidin-1-yl]-4-oxobutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2N3O2/c16-12-4-3-10(8-13(12)17)19-11-2-1-7-20(9-11)15(22)6-5-14(18)21/h3-4,8,11,19H,1-2,5-7,9H2,(H2,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXSMTPPGLFIWNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCC(=O)N)NC2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{3-[(3,4-Difluorophenyl)amino]-1-piperidinyl}-4-oxobutanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.